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Compound of Interest

Compound Name: isoquinolin-3-amine

Cat. No.: B1296679

An In-Depth Technical Guide to the Safety and Handling of Isoquinolin-3-amine
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and is compiled from publicly available safety data sheets and chemical databases. It is not a
substitute for a comprehensive, substance-specific Safety Data Sheet (SDS) and a thorough
risk assessment prior to handling.

Chemical Identification and Properties

Isoquinolin-3-amine is a heterocyclic aromatic amine with a molecular formula of CoHsNz2. It is
a solid at room temperature and is utilized as a building block in organic synthesis, particularly
in the development of novel pharmaceutical compounds.
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Property Value Source

Molecular Formula CoHsNz2 --INVALID-LINK--[1]
Molecular Weight 144.17 g/mol --INVALID-LINK--[2]
CAS Number 25475-67-6 --INVALID-LINK--[2]
Appearance Solid --INVALID-LINK--[3]
Melting Point 174-178 °C --INVALID-LINK--[3]

3-Aminoisoquinoline, 3-
Synonyms o ) --INVALID-LINK--[2]
Isoquinolinamine

Hazard Identification and Classification

Isoquinolin-3-amine is classified as a hazardous substance. The following tables summarize
its GHS classification and associated hazard and precautionary statements.

SHS H | Classificati

Hazard Class Category GHS Code
Acute Toxicity, Oral 4 H302
Acute Toxicity, Dermal 3 H311
Skin Irritation 2 H315
Serious Eye Irritation 2A H319
Specific Target Organ Toxicity, ) S

] 3 (Respiratory tract irritation) H335
Single Exposure
Hazardous to the Aquatic

3 H412

Environment, Chronic

Sources: --INVALID-LINK--[4], --INVALID-LINK--[5]

GHS Label Elements
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Signal Word Danger

H302: Harmful if swallowed.[4][5] H311: Toxic in
contact with skin.[5] H315: Causes skin
irritation.[4][5] H319: Causes serious eye
Hazard Statements o )
irritation.[4][5] H335: May cause respiratory
irritation.[4] H412: Harmful to aquatic life with

long lasting effects.[5]

Prevention: P261, P264, P270, P273, P280[4][5]
[6] Response: P301+P312, P302+P352,

Precautionary Statements P305+P351+P338, P312, P330, P332+P313,
P337+P313, P361+P364[5][6] Storage: P405[5]
Disposal: P501[5]

Quantitative Toxicity Data

Specific quantitative toxicity data, such as LDso (median lethal dose) values for Isoquinolin-3-
amine, are not readily available in the public domain. In the absence of this data, the
compound should be treated as having significant toxic potential based on its GHS
classification.

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling Isoquinolin-3-amine.

Personal Protective Equipment (PPE)
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Protection Type Specification

Wear chemical safety goggles and a face shield.

[5]

Eye/Face Protection

_ . Wear impervious gloves (e.g., nitrile rubber) and
Skin Protection
a lab coat. Ensure full body coverage.[5][7]

Use a NIOSH/MSHA or European Standard EN
Respiratory Protection 149 approved respirator if exposure limits are

exceeded or if irritation is experienced.[8][9]

Engineering Controls

All work with Isoquinolin-3-amine should be conducted in a properly functioning chemical
fume hood to minimize inhalation exposure.[10] Safety showers and eyewash stations must be

readily accessible.[8]

General Handling Procedures

e Avoid all personal contact, including inhalation.[11]

Do not eat, drink, or smoke in the laboratory.[7]

Wash hands thoroughly after handling.[5]

Weigh the substance in a contained environment (e.g., in a fume hood).

Keep the container tightly closed when not in use.[5]

Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5] Keep locked up
and away from incompatible materials such as strong oxidizing agents and acids.[8]
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Conduct Risk Assessment

Verify Fume Hood Function

Assemble Required PPE

Preparation

Proceed to Handling

Don PPE (Gloves, Goggles, Lab Coat)

Work Exclusively in Fume Hood

Weigh/Transfer Compound

Tightly Seal Container After Use

Handling
/roceed to Cleanup \Slfre Compound
»”
Decontaminate Work Surface Store in Tightly Sealed Container
Dispose of Contaminated Waste Properly Place in Cool, Dry, Ventilated Area
Y
Remove PPE Ensure Area is Secure/Locked
Storage
Y
Wash Hands Thoroughly
Post-Handling & Cleanup

Diagram 1: Safe Handling Workflow for Isoquinolin-3-amine
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Combine Aryl Halide, Isoquinolin-3-amine,
Catalyst, Ligand, and Base in Schlenk Tube

Evacuate and Backfill with Argon (3x)

Add Anhydrous Toluene via Syringe

Reaction Setup (|nert Atmosphere)

Start Reaction

Heat Reaction Mixture in Oil Bath
(e.g., 80-110 °C) with Stirring

Monitor Progress via TLC/LC-MS

Reagtion

Reaction Complete

Cool to Room Temperature

\

Dilute with Ethyl Acetate & Water

\

Perform Liquid-Liquid Extraction

\

Dry, Filter, and Concentrate Organic Layer

\

Purify by Flash Column Chromatography

Work-up & |Purification

Characterization
(NMR, MS)

Diagram 2: Experimental Workflow for Buchwald-Hartwig Amination
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Diagram 3: Generalized PI3K/Akt/mTOR Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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